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Compound of Interest

Compound Name: Lankacidin C 8-acetate

Cat. No.: B1674466

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the identification and quantification of
Lankacidin C 8-acetate using High-Performance Liquid Chromatography-Mass Spectrometry
(HPLC-MS).

Introduction

Lankacidin C is a polyketide antibiotic with notable antibacterial and antitumor properties.[1][2]
Its derivatives, such as Lankacidin C 8-acetate, are of significant interest in drug discovery
and development for their potential therapeutic applications. Accurate and sensitive analytical
methods are crucial for the characterization, quantification, and quality control of these complex
molecules. This application note describes a robust HPLC-MS method for the analysis of
Lankacidin C 8-acetate.

Experimental Protocols
Sample Preparation

A standard stock solution of Lankacidin C 8-acetate should be prepared in a suitable organic
solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. Working solutions can
be prepared by diluting the stock solution with the initial mobile phase composition. For
analysis of Lankacidin C 8-acetate from a sample matrix, a solid-phase extraction (SPE) or
liquid-liquid extraction may be necessary to remove interfering substances.
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HPLC-MS Instrumentation and Conditions

The analysis is performed on a high-performance liquid chromatography system coupled to a

mass spectrometer. A reversed-phase C18 column is commonly used for the separation of

similar compounds.[3][4]

Table 1: HPLC Parameters

Parameter

Value

Column

C18, 2.1 x 100 mm, 1.8 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

0-1 min: 5% B1-10 min: 5-95% B10-12 min:

Gradient . .
95% B12-12.1 min: 95-5% B12.1-15 min: 5% B
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL
Table 2: Mass Spectrometry Parameters
Parameter Value

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 3.5kV
Cone Voltage 30V

Source Temperature 120 °C
Desolvation Temp. 350 °C

Desolvation Gas

Nitrogen, 600 L/hr

Scan Range

m/z 100-1000

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28918325/
https://www.mdpi.com/1420-3049/29/7/1644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENCHE e iy i

Data Presentation

The following table summarizes the expected quantitative data for the HPLC-MS analysis of
Lankacidin C 8-acetate. The molecular formula for Lankacidin C is C25H33NO7, with a
molecular weight of 459.53 g/mol .[1] The addition of an acetyl group (C2H3O) results in
Lankacidin C 8-acetate with a molecular formula of C27H35NO8 and a molecular weight of
501.57 g/mol .

Table 3: Expected Quantitative Data for Lankacidin C 8-acetate

Retention Time Key Fragment
Analyte . [M+H]* (m/z) [M+Na]* (m/z)
(min) lons (m/z)

442.22 (Loss of

Lankacidin C 8- Acetate), 424.21
~8.5 502.24 524.22
acetate (Further

Fragmentation)

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the HPLC-MS analysis of

Lankacidin C 8-acetate.
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Sample Preparation
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Caption: Experimental workflow for HPLC-MS analysis of Lankacidin C 8-acetate.
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The logical relationship for data interpretation is outlined below.
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Caption: Logical flow for the identification and quantification of Lankacidin C 8-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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